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Compound of Interest

N-(4-Amino-2,5-
Compound Name: _ ]
diethoxyphenyl)benzamide

Cat. No.: B089581

An In-depth Technical Guide on the Core Physical Characteristics and Solubility of Fast Blue
BB Base

This technical guide provides a comprehensive overview of the fundamental physical and
chemical properties of Fast Blue BB Base, also known by its chemical name N-(4-Amino-2,5-
diethoxyphenyl)benzamide and its Colour Index designation, C.l1. Azoic Diazo Component 20.
[1][2][3] Intended for researchers, scientists, and professionals in drug development, this
document compiles essential data on the compound's characteristics and solubility, presented
in a clear and accessible format.

Core Physical and Chemical Properties

Fast Blue BB Base is an anilide compound widely utilized as an intermediate in the synthesis of
azo dyes and pigments.[3][4][5] Its molecular structure, featuring amino and benzamide groups
on a diethoxybenzene ring, makes it a versatile building block in various chemical applications,

including diagnostic staining.[4][5]

The key physical and chemical identification and property data for Fast Blue BB Base are
summarized in Table 1.

Table 1: Physical and Chemical Properties of Fast Blue BB Base
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Property Value Source(s)
N-(4-Amino-2,5-
IUPAC Name _ _ [21[4]
diethoxyphenyl)benzamide
4'-Amino-2',5'-
diethoxybenzanilide; Azoic
Synonyms . [L1[3]I6]1[7]
Diazo Component 20; C.I.
37175
CAS Number 120-00-3 [31[81I9]
Molecular Formula C17H20N203 [11131181191]
Molecular Weight 300.35 g/mol / 300.36 g/mol [1113118]1[9]
Light grey, off-white, or light
Appearance [1][2][3][6]
yellow to brown powder/crystal
Melting Point 98 -101°C [LI2103116107119]
Boiling Point ~441.58 °C (estimate) [9][10]
Density ~1.094 g/cm? (estimate) [9][10]
Maximum Absorption (Amax) 316.0 - 319.0 nm (in Methanol)  [6]
pKa 12.12 + 0.70 (estimate) [10]

Solubility Profile

The solubility of Fast Blue BB Base is a critical parameter for its application in synthesis and

analytical assays. The compound is generally characterized by its insolubility in water and

solubility in various organic solvents.[1][2] A detailed summary of its solubility in different

solvents is provided in Table 2.

Table 2: Solubility of Fast Blue BB Base
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Concentration/Con

Solvent Solubility . Source(s)
dition
Water Insoluble - [1112]
Dilute Hydrochloric .
) Soluble 2-3% concentration [1112]

Acid

Ethanol Soluble - [11[2]

Pyridine Soluble - [1112]
Soluble / Slightly

Methanol - [61[91[10]
Soluble

Chloroform Slightly Soluble - [9][10]

Very slightly hazy, red
DMF:H20 (9:1) 10 mg/mL , [7]
to red-brown solution

Other Organic
Soluble General [1112]
Solvents

Experimental Protocols

While the provided search results list the physical and chemical properties of Fast Blue BB
Base, they do not detail the specific experimental protocols (e.g., OECD, ASTM, or ISO
guidelines) used for their determination. However, standard methodologies for measuring these
key parameters are well-established in the field of chemistry.

» Melting Point: The melting point is typically determined using a digital melting point
apparatus. A small, powdered sample is packed into a capillary tube and heated at a
controlled rate. The range from the temperature at which the substance first begins to melt to
the temperature at which it becomes completely liquid is recorded.

» Solubility: Qualitative solubility is assessed by adding a small amount of the solute (Fast
Blue BB Base) to a given solvent at room temperature and observing its dissolution. For
guantitative measurements, a saturated solution is prepared, and the concentration of the
dissolved solute is determined using techniques like UV-Vis spectrophotometry or
gravimetric analysis after solvent evaporation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://www.worlddyevariety.com/azoic-dyes/azoic-diazo-component-20.html
https://www.chembk.com/en/chem/N-(4-Amino-2,5-diethoxyphenyl)benzamide
http://www.worlddyevariety.com/azoic-dyes/azoic-diazo-component-20.html
https://www.chembk.com/en/chem/N-(4-Amino-2,5-diethoxyphenyl)benzamide
http://www.worlddyevariety.com/azoic-dyes/azoic-diazo-component-20.html
https://www.chembk.com/en/chem/N-(4-Amino-2,5-diethoxyphenyl)benzamide
http://www.worlddyevariety.com/azoic-dyes/azoic-diazo-component-20.html
https://www.chembk.com/en/chem/N-(4-Amino-2,5-diethoxyphenyl)benzamide
https://www.tcichemicals.com/IL/en/p/A1986
https://m.chemicalbook.com/ProductChemicalPropertiesCB5724138_EN.htm
https://www.cookechem.com/Detail/A0862912.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5724138_EN.htm
https://www.cookechem.com/Detail/A0862912.htm
https://www.sigmaaldrich.com/HK/zh/product/sial/f0125
http://www.worlddyevariety.com/azoic-dyes/azoic-diazo-component-20.html
https://www.chembk.com/en/chem/N-(4-Amino-2,5-diethoxyphenyl)benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Maximum Absorption (Amax): This is determined by UV-Vis spectrophotometry. A dilute
solution of the compound in a specified solvent (e.g., methanol) is prepared. The absorbance
of the solution is measured across a range of ultraviolet and visible wavelengths to find the
wavelength at which maximum absorbance occurs.[6]

o Purity Assay: Purity can be determined by methods such as nonaqueous titration, as
indicated by some suppliers.[6] This involves dissolving the compound in a suitable non-
agueous solvent and titrating it with a standard solution of a titrant like perchloric acid.

Application Workflow: Colorimetric Detection

Fast Blue BB Base is a precursor to Fast Blue BB Salt, which is widely used in colorimetric
assays.[10][11] For instance, it is employed in histochemical staining and for the detection of
phenolic compounds, such as cannabinoids in forensic tests.[12][13][14] The diazonium salt,
formed from the base, couples with phenols under basic conditions to produce a colored azo
dye.[13] The general workflow for such a detection method is illustrated below.
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Sample & Reagent Preparation

1. Prepare Sample Extract

(e.g., containing phenolic analyte)

2. Prepare Fast Blue BB Salt Reagent
(from Fast Blue BB Base)

3. Prepare Alkaline Solution
(e.g., NaOH)

Analyte

Reaction
Y

| 4. Mix Sample, Reagent, <

and Alkaline Solution

A

5. Azo Coupling Reaction Occurs

Anéllysis

6. Observe Color Development
(e.g., Red-Brown)

Measure Absorbance
Y

7. Quantify Analytically
(e.g., UV-Vis Spectrophotometry)

Click to download full resolution via product page

General workflow for a colorimetric assay using Fast Blue BB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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